Tris(2-ethylhexyl) borate
Overview
Description
Tris(2-ethylhexyl) borate is a chemical compound with the molecular formula C24H51BO3 . It is a high-purity organoborate typically used as a chemical intermediate in organic reactions .
Synthesis Analysis
This compound is often used in the synthesis of boronic acids, which are precursors for Suzuki-cross-coupling reactions .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C24H51BO3. It has an average mass of 398.471 Da and a monoisotopic mass of 398.393127 Da .Chemical Reactions Analysis
As a chemical intermediate, this compound is involved in various organic reactions, particularly in the synthesis of boronic acids . These boronic acids are crucial for Suzuki-cross-coupling reactions .Physical and Chemical Properties Analysis
This compound is a combustible substance that can react with oxidizing materials . When exposed to heat or flame, it can decompose and emit acrid smoke and irritating fumes .Scientific Research Applications
1. Electrode Construction
Tris(2-ethylhexyl) borate has been utilized in constructing poly(vinyl chloride) (PVC) membrane electrodes. These electrodes are responsive to certain stimulants and show remarkable discrimination against similar compounds, with little interference from other ions. This application demonstrates its potential in sensitive detection technologies (Katsu, Ido, & Kataoka, 2002).
2. Electrolyte Enhancement
In the realm of electrochemistry, this compound influences the coordination structure between certain solvents and anions, affecting ionic conductivity and electrochemical stability. This application is crucial in enhancing the performance of electrolytes in various electrochemical systems (Choi, Ryu, & Park, 2008).
3. Glass Dissolution Studies
In the study of glass materials, this compound plays a role in altering the kinetics of borosilicate glass dissolution. This application is significant for understanding the behavior of glass materials in different environmental conditions (Tournie et al., 2013).
4. Complexation with Silver
This compound is involved in the formation of complexes with silver and other elements. These complexes have applications in catalysis and potentially in antimicrobial agents, demonstrating the versatility of this compound in chemical synthesis (Dias & Fianchini, 2007).
5. Lubricant Additives
In tribology, novel borate esters derived from this compound are synthesized and used as anti-wear and extreme pressure additives in oils. Their effectiveness in forming protective films on worn surfaces highlights their application in improving the performance of lubricants (Yan, Zeng, Heide, & Ren, 2014).
6. Imine Formation
The compound also finds use in organic synthesis, specifically in the formation of imines. This demonstrates its utility in facilitating chemical reactions under mild conditions, expanding the toolkit available for synthetic chemists (Reeves et al., 2015).
7. Polymerization Catalysts
It is also used in the synthesis of tantalum complexes, which are then applied in ethylene polymerization. This application shows its importance in the field of polymer science, contributing to the development of new materials (Michiue et al., 2009).
8. Electrolyte Additives for Batteries
Lastly, this compound is also investigated as an additive for lithium battery electrolytes, where it enhances the interfacial stability between the cathode and the electrolyte. This application is particularly relevant for improving the performance and lifespan of lithium-ion batteries (Sun, Lee, Yang, & McBreen, 2002).
Safety and Hazards
Properties
IUPAC Name |
tris(2-ethylhexyl) borate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H51BO3/c1-7-13-16-22(10-4)19-26-25(27-20-23(11-5)17-14-8-2)28-21-24(12-6)18-15-9-3/h22-24H,7-21H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLVYHYUFIXLWKV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(OCC(CC)CCCC)(OCC(CC)CCCC)OCC(CC)CCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H51BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50947613 | |
Record name | Tris(2-ethylhexyl) borate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50947613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
398.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2467-13-2 | |
Record name | Tris(2-ethylhexyl) borate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2467-13-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boric acid (H3BO3), tris(2-ethylhexyl) ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002467132 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tris(2-ethylhexyl) borate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97597 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Boric acid (H3BO3), tris(2-ethylhexyl) ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Tris(2-ethylhexyl) borate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50947613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tris(2-ethylhexyl) orthoborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.802 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.